Coronarin E
Coronarin E
Brand Name:
Vulcanchem
CAS No.:
117591-81-8
VCID:
VC0182005
InChI:
InChI=1S/C20H28O/c1-15-6-9-18-19(2,3)11-5-12-20(18,4)17(15)8-7-16-10-13-21-14-16/h7-8,10,13-14,17-18H,1,5-6,9,11-12H2,2-4H3/b8-7+/t17-,18-,20+/m0/s1
SMILES:
CC1(CCCC2(C1CCC(=C)C2C=CC3=COC=C3)C)C
Molecular Formula:
C20H28O
Molecular Weight:
284.4 g/mol
Coronarin E
CAS No.: 117591-81-8
Main Products
VCID: VC0182005
Molecular Formula: C20H28O
Molecular Weight: 284.4 g/mol
| CAS No. | 117591-81-8 |
|---|---|
| Product Name | Coronarin E |
| Molecular Formula | C20H28O |
| Molecular Weight | 284.4 g/mol |
| IUPAC Name | 3-[(E)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]furan |
| Standard InChI | InChI=1S/C20H28O/c1-15-6-9-18-19(2,3)11-5-12-20(18,4)17(15)8-7-16-10-13-21-14-16/h7-8,10,13-14,17-18H,1,5-6,9,11-12H2,2-4H3/b8-7+/t17-,18-,20+/m0/s1 |
| Standard InChIKey | QXVXYNOIXUIXBI-NDLVVHCESA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1CCC(=C)[C@@H]2/C=C/C3=COC=C3)(C)C |
| SMILES | CC1(CCCC2(C1CCC(=C)C2C=CC3=COC=C3)C)C |
| Canonical SMILES | CC1(CCCC2(C1CCC(=C)C2C=CC3=COC=C3)C)C |
| Appearance | Powder |
| Synonyms | Furan,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-triMethyl-2-Methylene-1-naphthalenyl]ethenyl]- |
| PubChem Compound | 9971144 |
| Last Modified | Nov 11 2021 |
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